Cas no 73959-24-7 (N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide)

N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide is a versatile compound with significant advantages in organic synthesis. Its unique 1,3,4-thiadiazole core offers enhanced stability and reactivity, making it suitable for various transformations. The amino group provides additional functional groups for further derivatization, broadening its application scope. This compound is ideal for medicinal chemistry and materials science due to its structural diversity and potential for complexation with metals.

N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide structure

73959-24-7 structure

Product Name:N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide

CAS No:73959-24-7

MF:C₄H₆N₄OS

MW:158.181638240814

CID:555058

PubChem ID:20427032

Update Time:2025-11-01

N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-(5-amino-1,3,4-thiadiazol-2-yl)-
- N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide
- EN300-1245037
- AKOS017413723
- SCHEMBL10995810
- 73959-24-7
- Inchi： 1S/C4H6N4OS/c1-2(9)6-4-8-7-3(5)10-4/h1H3,(H2,5,7)(H,6,8,9)
- InChI Key： WCJPJKSUFCIVMC-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1NC(C)=O

Computed Properties

Exact Mass: 158.02623200g/mol
Monoisotopic Mass: 158.02623200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 109Å²

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Enamine	EN300-1245037-0.05g	N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide	73959-24-7	0.05g	$315.0	2023-05-26
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